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Abstract

Enolicam sodium anhydrous is the anhydrous sodium salt of enolicam, a non-steroidal anti-
inflammatory drug (NSAID) belonging to the oxicam class. Like other oxicams, it exhibits anti-
inflammatory, analgesic, and antipyretic properties. Its mechanism of action is primarily
attributed to the non-selective inhibition of cyclooxygenase (COX) enzymes (COX-1 and COX-
2) and the inhibition of lipoxygenase (LOX), which in turn reduces the synthesis of pro-
inflammatory prostaglandins and leukotrienes. This technical guide provides a detailed
overview of the known chemical properties of enolicam sodium anhydrous, experimental
protocols for its characterization, and a visualization of its mechanism of action. Due to the
limited availability of specific experimental data for enolicam sodium anhydrous, this guide
also incorporates data from the broader oxicam class to provide a comprehensive
physicochemical context.

Chemical and Physical Properties

While specific experimental values for the melting point, solubility, and pKa of enolicam
sodium anhydrous are not readily available in the public domain, the fundamental properties
have been identified. The properties of the oxicam class, to which enolicam belongs, are well-
documented and provide a strong indication of the expected characteristics of enolicam
sodium anhydrous.
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Enolicam Sodium Anhvdrous

Property Value Source
Molecular Formula Ci1sH13N2NaOa [1]
Molecular Weight 308.27 g/mol [1]

Chemical Structure

A fused bicyclic system with a
sodium ion coordinated to the

enolate oxygen.

[1]

SMILES Notation

[Na+].0=C1C=CC@HC3=CC=
CC=C3N2C1=0

[1]

INChl Key
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[1]

Mechanism of Action

Inhibition of cyclooxygenase
(COX) and lipoxygenase (LOX)
enzymes, and trapping of

oxygen radicals.

[1]

Physicochemical Context from the Oxicam Class

Oxicams are characterized as weak acids with pKa values typically ranging from 3 to 6.[2][3]

Their solubility in aqueous media is generally low.[4]

Property General Value for Oxicams  Source
pKa 3-6 [2][3]
B Generally poorly soluble in

Solubility [4]
water.
Varies among different

) ) oxicams (e.g., Piroxicam:
Melting Point

~198-200 °C, Meloxicam: ~254
°C).

Mechanism of Action: Signaling Pathways
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Enolicam sodium anhydrous exerts its anti-inflammatory effects by inhibiting key enzymes in
the arachidonic acid cascade: cyclooxygenase (COX) and lipoxygenase (LOX).

Cyclooxygenase (COX) Pathway Inhibition

The COX enzymes (COX-1 and COX-2) are responsible for the conversion of arachidonic acid
into prostaglandins, which are key mediators of inflammation, pain, and fever.[5][6] Enolicam,
being an oxicam, is a non-selective inhibitor of both COX isoforms.[7]
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Caption: Inhibition of the Cyclooxygenase (COX) pathway by Enolicam Sodium Anhydrous.

Lipoxygenase (LOX) Pathway Inhibition

The lipoxygenase (LOX) pathway is another major route for the metabolism of arachidonic acid,
leading to the production of leukotrienes, which are potent mediators of inflammation and
allergic responses.[8][9]

Arachidonic Acid
| Lipoxyg (LOX) catalyzes @ Leukotrienes (e.g., LTB4) mediate )
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Caption: Inhibition of the Lipoxygenase (LOX) pathway by Enolicam Sodium Anhydrous.
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Experimental Protocols

This section outlines the general methodologies for determining the key chemical properties of
a pharmaceutical compound like enolicam sodium anhydrous.

Synthesis of Enolicam Sodium Anhydrous

A general synthetic route for enolicam sodium anhydrous has been described and involves a
multi-step process.[1]

Click to download full resolution via product page

Caption: General synthetic workflow for Enolicam Sodium Anhydrous.

Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold standard for determining equilibrium solubility.

Protocol:

Preparation: An excess amount of enolicam sodium anhydrous is added to a known volume
of the solvent (e.g., water, ethanol, buffer solutions of different pH) in a sealed flask.

o Equilibration: The flask is agitated at a constant temperature (e.g., 25 °C or 37 °C) for a
sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

o Phase Separation: The undissolved solid is separated from the solution by centrifugation or
filtration.

e Analysis: The concentration of enolicam sodium anhydrous in the clear supernatant or
filtrate is determined using a validated analytical method, such as UV-Vis spectroscopy or
HPLC.

pKa Determination (Potentiometric Titration)
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Potentiometric titration is a widely used and accurate method for pKa determination.
Protocol:

o Sample Preparation: A precise amount of enolicam sodium anhydrous is dissolved in a
suitable solvent (e.g., water or a co-solvent system if solubility is low).

« Titration: The solution is titrated with a standardized solution of a strong acid (e.g., 0.1 M
HCI) or a strong base (e.g., 0.1 M NaOH).

e pH Monitoring: The pH of the solution is monitored continuously throughout the titration using
a calibrated pH meter.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa is determined from the inflection point of this curve.

Stability Testing (Accelerated Stability Study)

Accelerated stability studies are performed to predict the shelf-life of a drug substance.
Protocol:

o Sample Storage: Samples of enolicam sodium anhydrous are stored under accelerated
conditions of high temperature (e.g., 40 °C) and high relative humidity (e.g., 75% RH).

o Time Points: Aliquots of the stored samples are withdrawn at predetermined time intervals
(e.g., 0, 1, 3, and 6 months).

e Analysis: The samples are analyzed for the appearance of degradation products and any
change in the concentration of the active pharmaceutical ingredient (API) using a stability-
indicating analytical method, such as HPLC or LC-MS. Physical properties are also
monitored.

Research Applications

Enolicam sodium anhydrous is utilized in various research contexts:
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e Chemical Research: It serves as a model compound for investigating oxidation and
substitution reactions.

» Biological Research: Its anti-inflammatory properties and ability to scavenge oxygen radicals
are subjects of investigation.

o Medical Research: There is exploration into its potential therapeutic applications for
conditions such as osteoarthritis and traumatic shock.[1]

Conclusion

Enolicam sodium anhydrous is a non-steroidal anti-inflammatory drug of the oxicam class with
a mechanism of action centered on the inhibition of COX and LOX enzymes. While specific
guantitative data on its physicochemical properties are limited, its characteristics can be
inferred from the well-studied oxicam family. The experimental protocols outlined in this guide
provide a framework for the detailed chemical characterization of this compound. Further
research is warranted to establish a complete physicochemical profile of enolicam sodium
anhydrous to support its potential development and application in pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260865#enolicam-sodium-anhydrous-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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